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Compound of Interest

Compound Name: MK-0873

Cat. No.: B1677236 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like MK-0873 is a critical component of laboratory safety and

environmental responsibility. Due to its specific chemical properties and potential hazards, MK-
0873 requires a dedicated disposal protocol. This guide provides essential information and

step-by-step procedures to ensure its safe handling and disposal.

Key Safety and Hazard Data for MK-0873
MK-0873 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with specific hazard statements that necessitate its treatment as hazardous

waste. The following table summarizes the key hazard information for MK-0873.[1]

Hazard Class GHS Hazard Statement Description

Acute Toxicity, Oral H301 Toxic if swallowed.[1]

Skin Sensitization H317
May cause an allergic skin

reaction.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure.[1]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

H412
Harmful to aquatic life with

long lasting effects.[1]
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Experimental Protocol: Proper Disposal of MK-0873
The following procedure outlines the recommended steps for the safe disposal of MK-0873,

treating it as a hazardous chemical waste. This protocol is based on general guidelines for the

disposal of investigational drugs and should be adapted to comply with local, state, and federal

regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Designated, sealed, and clearly labeled hazardous waste container.

Waste disposal manifest or tracking form (as required by your institution).

Procedure:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS) and understand the

specific hazards of MK-0873.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat, when handling MK-0873.

Waste Segregation:

Do not mix MK-0873 waste with non-hazardous or biohazardous waste streams.

Collect all solid waste contaminated with MK-0873 (e.g., unused compound, contaminated

lab supplies) in a designated, leak-proof, and sealed hazardous waste container.

Liquid waste containing MK-0873 should be collected in a separate, sealed, and shatter-

proof container.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the name

"MK-0873," and the relevant hazard symbols (e.g., toxic, environmental hazard).

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials, until it is collected by a certified
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hazardous waste disposal service.

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Ensure that the final disposal method is incineration at a permitted hazardous waste

facility, which is the recommended method for the destruction of many pharmaceutical

compounds.[2]

Complete all necessary waste disposal documentation, such as a hazardous waste

manifest, to maintain a record of the disposal process.[2]

Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with MK-0873 using an appropriate solvent or cleaning agent. Dispose of

cleaning materials as hazardous waste.

Disposal Workflow for MK-0873
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MK-0873.
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Start: Handling MK-0873 Waste

Assess Waste Type

Solid Waste (Unused compound, contaminated supplies)

Solid

Liquid Waste (Solutions containing MK-0873)

Liquid

Collect in Labeled, Sealed
Solid Hazardous Waste Container

Collect in Labeled, Sealed
Liquid Hazardous Waste Container

Store in Designated Secure Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Vendor

Arrange for Professional Collection
and Transport

Final Disposal:
Incineration at Permitted Facility

Complete and Archive
Disposal Manifest

End: Safe Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MK-0873 as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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